Cas no 884874-94-6 (2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic Acid)

• Product Name: 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic Acid
• CAS No: 884874-94-6
• MF: C₁₁H₉NO₃S
• MW: 235.259061574936
• MDL: MFCD07375330
• CID: 3031103
• PubChem ID: 43156462
• Update Time: 2025-11-01

2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXY-PHENYL)-THIAZOLE-5-CARBOXYLIC ACID
• SY105158
• 884874-94-6
• AB41710
• SCHEMBL4895408
• DS-016241
• EN300-93731
• CS-0264656
• 2-(4-methoxyphenyl)thiazole-5-carboxylic acid
• 857-661-0
• 2-(4-methoxyphenyl)-5-Thiazolecarboxylic acid
• JKB87494
• AKOS009332498
• Z385373448
• 2-(4-METHOXYPHENYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
• STL451475
• 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic Acid

• MDL： MFCD07375330
• Inchi： 1S/C11H9NO3S/c1-15-8-4-2-7(3-5-8)10-12-6-9(16-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： UZXSKGJRGZRUNL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 235.03031432Da
• Monoisotopic Mass: 235.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic Acid

2-(4-Methoxyphenyl)-1,3-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 884874-94-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazole class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxy group on the phenyl ring and a carboxylic acid moiety on the thiazole ring imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development initiatives.

The chemical structure of 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid is characterized by a thiazole ring, which is a five-membered heterocyclic ring containing one sulfur and one nitrogen atom. The methoxy group attached to the phenyl ring enhances the lipophilicity and stability of the molecule, while the carboxylic acid group provides it with acidic properties and potential for forming salts or esters. These structural features contribute to its solubility, reactivity, and biological activity, making it an attractive target for synthetic chemists and pharmacologists.

In recent years, there has been a growing interest in the development of thiazole-based compounds due to their broad spectrum of biological activities. Studies have shown that 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid exhibits potent anti-inflammatory, antimicrobial, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Additionally, its ability to disrupt bacterial cell walls has been highlighted in several microbiological studies, suggesting its potential as an antimicrobial agent.

The anticancer properties of 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid have also been extensively investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation. These findings have paved the way for further clinical trials to evaluate its efficacy as a potential anticancer drug.

Beyond its direct biological activities, 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid has also been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. For example, researchers at the University of California have developed novel derivatives by functionalizing the carboxylic acid group with various substituents. These derivatives have shown improved pharmacokinetic profiles and reduced toxicity compared to the parent compound, making them promising candidates for drug development.

The synthesis of 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid can be achieved through several well-established methods in organic chemistry. One common approach involves the condensation of 4-methoxybenzaldehyde with thiourea followed by cyclization under acidic conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Alternative synthetic routes have also been reported in the literature, including microwave-assisted synthesis and catalytic methods that offer enhanced efficiency and environmental sustainability.

In conclusion, 2-(4-Methoxyphenyl)-1,3-thiazole-5-carboxylic acid (CAS No. 884874-94-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field of drug discovery and development.